Cas no 2680681-50-7 (benzyl N-2-(3-methyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)ethylcarbamate)

• Product Name: benzyl N-2-(3-methyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)ethylcarbamate
• CAS No: 2680681-50-7
• MF: C₁₃H₁₆N₄O₂S
• MW: 292.356740951538
• CID: 5631938
• PubChem ID: 165928376
• Update Time: 2025-06-09

benzyl N-2-(3-methyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28288709
• benzyl N-[2-(3-methyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)ethyl]carbamate
• 2680681-50-7
• benzyl N-2-(3-methyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)ethylcarbamate

• Inchi： 1S/C13H16N4O2S/c1-10-15-16-12(20)17(10)8-7-14-13(18)19-9-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3,(H,14,18)(H,16,20)
• InChI Key： BQOWHQDIHNLDIR-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C)N1CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 292.09939694g/mol
• Monoisotopic Mass: 292.09939694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 98Ų

Additional information on benzyl N-2-(3-methyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)ethylcarbamate

Introduction to Benzyl N-2-(3-methyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)ethylcarbamate (CAS No. 2680681-50-7)

Benzyl N-2-(3-methyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)ethylcarbamate is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its unique Chemical Abstracts Service Number (CAS No. 2680681-50-7), represents a confluence of advanced chemical synthesis and biological activity. Its molecular structure incorporates several key functional groups that contribute to its potential utility in various biochemical applications.

The core structure of this compound features a benzyl moiety attached to a carbamate group, which is further linked to an ethyl chain. This ethyl chain terminates with a 3-methyl-5-sulfanyl-4H-1,2,4-triazol-4-yl substituent. The presence of the triazol ring system is particularly noteworthy, as it is known for its ability to modulate biological pathways through interactions with specific enzymes and receptors. The 3-methyl and 5-sulfanyl groups introduce additional layers of complexity, influencing the compound's solubility, reactivity, and overall biological profile.

Recent advancements in pharmaceutical chemistry have highlighted the importance of heterocyclic compounds in drug design. The triazol ring in Benzyl N-2-(3-methyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)ethylcarbamate is a prime example of such a heterocycle, which has been extensively studied for its potential in developing novel therapeutic agents. The sulfur atom in the 5-sulfanyl group further enhances the compound's pharmacological relevance by participating in hydrogen bonding and other non-covalent interactions with biological targets.

One of the most compelling aspects of this compound is its potential application in the development of bioactive molecules. The combination of the benzyl group and the carbamate moiety suggests that it may exhibit properties suitable for use as an intermediate in synthesizing more complex pharmacophores. Additionally, the triazol ring system has been implicated in various biological processes, including antimicrobial and anti-inflammatory activities. This makes Benzyl N-2-(3-methyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)ethylcarbamate a promising candidate for further investigation in these areas.

In the realm of drug discovery, the synthesis and characterization of such compounds are critical steps toward identifying new therapeutic entities. The structural features of Benzyl N-2-(3-methyl-5-sulfanyl-4H-1,2,4-triazol-4-yl)ethylcarbamate make it an intriguing subject for medicinal chemists. Its ability to interact with biological targets in multiple ways could lead to the development of drugs with enhanced efficacy and reduced side effects.

Current research trends indicate that compounds incorporating triazol rings are being increasingly explored for their pharmacological potential. The 3-methyl and 5-sulfanyl substituents in this molecule are particularly interesting because they can modulate the electronic properties of the triazol ring, thereby influencing its interaction with biological targets. This flexibility makes it possible to fine-tune the compound's activity by making small structural modifications.

The benzyl carbamate moiety is another key feature that contributes to the compound's versatility. Carbamates are well-known for their ability to act as pharmacophores in various drug classes, including neuroactive agents and anticonvulsants. By incorporating this group into Benzyl N-2-(3-methyl-5-sulfanyl-4H-1,2,4-triazol-4-yloxy)ethylcarbamate, researchers can leverage its known pharmacological properties while exploring new applications.

From a synthetic chemistry perspective, the preparation of Benzyl N-(3-methyl)-5-sulfanyl-[1(3H)-triazol]-4(1H)-ylethylethoxycarbonylamine involves multiple steps that require careful optimization. The introduction of the triazol ring necessitates precise control over reaction conditions to ensure high yield and purity. Additionally, the functionalization of the benzyl and carbamate groups must be carried out with minimal side reactions to maintain the integrity of the final product.

The ethyl chain extending from the carbamate group provides another point of interest for structural modification. By varying the length or composition of this chain, researchers can influence factors such as lipophilicity and metabolic stability. These parameters are critical considerations in drug development, as they can significantly impact a drug's bioavailability and duration of action.

Recent studies have begun to explore the use of computational methods to predict the biological activity of compounds like Benzyl N-(3-methyl)-5-sulfanyl-[1(3H)-triazol]-4(1H)-ylethylethoxycarbonylamine. These methods leverage large datasets and machine learning algorithms to identify potential binding interactions between the compound and biological targets. Such computational approaches can accelerate the drug discovery process by providing rapid screening results that guide experimental efforts.

The role of sulfur-containing heterocycles in medicinal chemistry cannot be overstated. The 5-sulfanyl group in this compound not only contributes to its structural complexity but also enhances its potential pharmacological activity. Sulfur atoms are known for their ability to participate in various chemical reactions, including oxidation-reduction processes that are central to many biological pathways.

In conclusion, Benzyl N-(3-methyl)-5-sulfanyl-[1(3H)-triazol]-4(1H)-ylethylethoxycarbonylamine (CAS No. 2680681) represents a significant advancement in pharmaceutical research. Its unique molecular structure combines several functional groups that make it a versatile candidate for further investigation into bioactive molecules. The combination of experimental synthesis and computational analysis will likely lead to new insights into its pharmacological potential and applications in drug development.